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Compound of Interest

Compound Name: 3-Nitrotoluene

Cat. No.: B166867 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physical properties of chemical isomers is fundamental. Nitrotoluene, a key intermediate

in the synthesis of a wide range of compounds, exists in three isomeric forms: ortho (o), meta

(m), and para (p). The position of the nitro group on the toluene ring significantly influences the

molecule's physical characteristics, impacting its behavior in reactions, its solubility in various

solvents, and its handling requirements. This guide provides a detailed comparison of the key

physical properties of o-, m-, and p-nitrotoluene, supported by experimental data and

standardized methodologies.

Comparative Analysis of Physical Properties
The physical state, melting and boiling points, density, solubility, and dipole moment of the

nitrotoluene isomers are dictated by the interplay of intermolecular forces, molecular symmetry,

and crystal lattice packing. The para isomer, with its more symmetrical structure, can pack

more efficiently into a crystal lattice, resulting in a significantly higher melting point compared to

the ortho and meta isomers.[1][2] The boiling points, however, are more influenced by the

overall polarity and intermolecular attractive forces, leading to a different trend among the

isomers.

Quantitative Data Summary
The following table summarizes the key physical properties of the three nitrotoluene isomers for

easy comparison.
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Physical Property
o-Nitrotoluene (2-
Nitrotoluene)

m-Nitrotoluene (3-
Nitrotoluene)

p-Nitrotoluene (4-
Nitrotoluene)

Melting Point -9.3 °C[3] 16 °C[1] 51.7 °C[3]

Boiling Point 220.4 °C[3] 232.6 °C[1] 238.3 °C[1][3]

Density
1.1622 g/cm³ (at

19/15 °C)[3]

1.1571 g/cm³ (at 20/4

°C)[1]

1.1038 g/cm³ (at 75

°C)[2]

Solubility in Water 0.652 g/L (at 30 °C)[3] 0.5 g/L (at 30 °C)[1] 0.442 g/L (at 30 °C)[3]

Dipole Moment 3.79 D (Calculated) 4.20 D 4.40 D

Structure-Property Relationships
The differences in the physical properties of the nitrotoluene isomers can be directly attributed

to their molecular structure. The relative positions of the electron-donating methyl group and

the electron-withdrawing nitro group affect the overall polarity and shape of the molecule.

Structure-Property Relationship of Nitrotoluene Isomers

Nitrotoluene Isomers

Physical Properties

o-Nitrotoluene

Melting Point

Low (asymmetric, poor packing)

Boiling Point

Lowest (intramolecular H-bonding potential reduces intermolecular forces)

Solubility

Highest in water (potential for H-bonding)

Dipole Moment

Lower (vector cancellation)

m-Nitrotoluene

IntermediateIntermediate IntermediateHigh

p-Nitrotoluene

High (symmetric, efficient packing)Highest (high polarity and symmetry) Lowest in water (hydrophobicity)Highest (vectors in same direction)
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Caption: Relationship between isomer structure and physical properties.

Experimental Protocols
The accurate determination of physical properties is crucial for the characterization and

application of chemical compounds. Standardized experimental protocols ensure reproducibility

and comparability of data.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

the crystalline p-nitrotoluene, the capillary method is commonly employed.[4]

Methodology:

A small, powdered sample of the purified compound is packed into a thin-walled capillary

tube, sealed at one end.

The capillary tube is placed in a melting point apparatus, often alongside a calibrated

thermometer.[4]

The sample is heated at a slow, controlled rate.

The temperature range is recorded from the point at which the first drop of liquid appears to

when the entire sample has melted. A narrow melting point range is indicative of a pure

substance.

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid and the liquid changes into a vapor. Distillation is a common method for

determining the boiling point of liquids like o- and m-nitrotoluene.

Methodology:

The liquid sample is placed in a distillation flask connected to a condenser and a collection

flask.
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A thermometer is positioned so that its bulb is just below the side arm of the distillation flask

to accurately measure the temperature of the vapor.

The liquid is heated, and as it boils, the vapor rises, is cooled by the condenser, and

condenses back into a liquid in the collection flask.

The temperature at which the vapor is in equilibrium with the boiling liquid is recorded as the

boiling point. This temperature should remain constant during the distillation of a pure

substance.

Density Determination
Density is the mass of a substance per unit volume. For liquid isomers, a straightforward

method involves accurately measuring the mass of a known volume.

Methodology:

An empty, dry graduated cylinder or pycnometer is weighed on an analytical balance.

A precise volume of the liquid nitrotoluene isomer is added to the container.

The container with the liquid is reweighed.

The mass of the liquid is determined by subtracting the mass of the empty container.

The density is calculated by dividing the mass of the liquid by its volume. For accurate

results, this procedure should be repeated multiple times, and the average value should be

taken.

Solubility Determination
Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent.

Methodology:

A known volume of the solvent (e.g., water or an organic solvent) is placed in a flask

maintained at a constant temperature.
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A small, accurately weighed amount of the nitrotoluene isomer is added to the solvent.

The mixture is agitated (stirred or shaken) until the solute is completely dissolved.

Steps 2 and 3 are repeated until a saturated solution is formed, indicated by the presence of

undissolved solute.

The total mass of the dissolved solute is determined, and the solubility is expressed as the

mass of solute per volume of solvent (e.g., g/L).

Dipole Moment Determination
The dipole moment of a molecule is a measure of the separation of positive and negative

electrical charges within a molecule. It is a vector quantity, having a magnitude and a direction.

Methodology:

The dipole moment is often determined by measuring the dielectric constant of a dilute

solution of the substance in a nonpolar solvent.

A series of solutions of the nitrotoluene isomer in a nonpolar solvent (e.g., benzene or

carbon tetrachloride) are prepared at different concentrations.

The dielectric constant and density of each solution are measured using a dielectrometer

and a pycnometer, respectively.

The molar polarization of the solute at infinite dilution is calculated from these

measurements.

The dipole moment is then determined using the Debye equation, which relates the molar

polarization to the dipole moment and the polarizability of the molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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nitrotoluene-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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